Cas no 2229477-79-4 (tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate
• CAS No: 2229477-79-4
• MF: C₁₃H₁₈FNO₅S
• MW: 319.349126338959
• CID: 6284975
• PubChem ID: 165620866
• Update Time: 2025-10-28

tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate
• tert-butyl N-{3-[(fluorosulfonyl)methyl]-4-methoxyphenyl}carbamate
• 2229477-79-4
• EN300-1887524

• Inchi： 1S/C13H18FNO5S/c1-13(2,3)20-12(16)15-10-5-6-11(19-4)9(7-10)8-21(14,17)18/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： FMSJPOZNGHHERX-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 319.08897201g/mol
• Monoisotopic Mass: 319.08897201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate

Research Brief on tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate (CAS: 2229477-79-4)

The compound tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate (CAS: 2229477-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a subject of intense scientific scrutiny.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in the development of novel inhibitors targeting specific enzymes or pathways. For instance, its fluorosulfonyl group has been leveraged in the design of covalent inhibitors, which form irreversible bonds with their target proteins. This mechanism has been particularly valuable in the development of therapeutics for diseases such as cancer and infectious diseases, where targeting specific enzymes is critical.

Recent publications have highlighted the synthetic routes to tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate, emphasizing improvements in yield and purity. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize the production process. These advancements not only enhance the scalability of the compound but also reduce the environmental impact of its synthesis, aligning with the principles of green chemistry.

In addition to its synthetic applications, the compound has been investigated for its biological activity. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases and proteases, which are key targets in oncology and virology. Researchers are currently exploring its structure-activity relationships (SAR) to identify derivatives with enhanced potency and selectivity. These efforts are supported by computational modeling and high-throughput screening, which provide valuable insights into the compound's binding modes and interactions with biological targets.

The safety and pharmacokinetic properties of tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate are also under investigation. Early-stage in vitro and in vivo studies have assessed its toxicity, metabolic stability, and bioavailability. While the results are promising, further preclinical studies are needed to fully evaluate its potential as a therapeutic agent. Researchers are particularly interested in understanding its off-target effects and potential for drug-drug interactions, which are critical considerations in drug development.

In conclusion, tert-butyl N-{3-(fluorosulfonyl)methyl-4-methoxyphenyl}carbamate (CAS: 2229477-79-4) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for the development of novel therapeutics and chemical probes. Ongoing research aims to further elucidate its biological activities and optimize its properties for clinical applications. As the field advances, this compound is expected to play a pivotal role in addressing unmet medical needs and advancing our understanding of disease mechanisms.